Cas no 533-90-4 (calcium isobutyrate)

calcium isobutyrate structure
calcium isobutyrate structure
Product Name:calcium isobutyrate
CAS No:533-90-4
MF:C8H14CaO4
MW:214.272362232208
CID:938434
PubChem ID:71093
Update Time:2025-04-19

calcium isobutyrate Chemical and Physical Properties

Names and Identifiers

    • calcium isobutyrate
    • calcium,2-methylpropanoate
    • CALCIUM-ISO-BUTYRATE,PURIFIED
    • AC1L2FJ1
    • AR-1I1551
    • calcium bis(2-methylpropanoate)
    • Calcium diisobutyrate
    • CTK4J7849
    • EINECS 208-579-3
    • calcium;2-methylpropanoate
    • DB-052326
    • DTXSID50201449
    • NS00079879
    • SCHEMBL122195
    • 533-90-4
    • Inchi: 1S/2C4H8O2.Ca/c2*1-3(2)4(5)6;/h2*3H,1-2H3,(H,5,6);/q;;+2/p-2
    • InChI Key: BVTQVYBMHFSYPL-UHFFFAOYSA-L
    • SMILES: [Ca+2].[O-]C(C(C)C)=O.[O-]C(C(C)C)=O

Computed Properties

  • Exact Mass: 214.05200
  • Monoisotopic Mass: 214.0517998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 51.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 1.29980
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